![molecular formula C13H16N2O3 B7454399 N-[3-(morpholine-4-carbonyl)phenyl]acetamide](/img/structure/B7454399.png)
N-[3-(morpholine-4-carbonyl)phenyl]acetamide
Overview
Description
N-[3-(morpholine-4-carbonyl)phenyl]acetamide, also known as Mocetinostat, is a histone deacetylase (HDAC) inhibitor. It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases, including cancer.
Scientific Research Applications
DNA and Protein Binding Studies:
- A study synthesized derivatives of paracetamol, including N-(4-hydroxy-3-(morpholino(phenyl)methyl)phenyl) acetamide, and investigated their binding interactions with calf thymus DNA and bovine serum albumin (BSA). The compounds exhibited DNA intercalation and strong binding ability with BSA, suggesting potential applications in medicinal chemistry (Raj, 2020).
Antimicrobial Activity:
- N-[morpholino(phenyl)methyl]acetamide (MBA) and its metal complexes with cobalt(II), nickel(II), and copper(II) ions were synthesized and characterized. These complexes showed notable antimicrobial activity, indicating potential use in developing new antimicrobial agents (Muruganandam & Krishnakumar, 2012).
- Other derivatives, such as 2-(2-oxo-morpholin-3-yl)-acetamide derivatives, showed broad-spectrum antifungal activity against Candida and Aspergillus species (Bardiot et al., 2015).
Pharmacological Applications:
- The compound N-[4-(1-cyclobutylpiperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide dihydrochloride was identified as a potent histamine H3 receptor inverse agonist with potential therapeutic utility in treating human sleep disorders (Nirogi et al., 2019).
Corrosion Inhibition:
- Studies have demonstrated the effectiveness of N-[morpholin-4-yl(phenyl)methyl]acetamide and related compounds as corrosion inhibitors for mild steel in acidic environments (Nasser & Sathiq, 2016, 2017).
Properties
IUPAC Name |
N-[3-(morpholine-4-carbonyl)phenyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-10(16)14-12-4-2-3-11(9-12)13(17)15-5-7-18-8-6-15/h2-4,9H,5-8H2,1H3,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBJXEPVQJOLFMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C(=O)N2CCOCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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